Ethyl Phenylacetate
Ethyl Phenylacetate
Ethyl phenylacetate, also known as ethyl alpha -toluate or ethyl benzeneacetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethyl phenylacetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl phenylacetate is primarily located in the cytoplasm. Ethyl phenylacetate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as cereals and cereal products, tea, fruits, and pomes. This makes ethyl phenylacetate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
101-97-3
VCID:
VC0125129
InChI:
InChI=1S/C10H12O2/c1-2-12-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
SMILES:
CCOC(=O)CC1=CC=CC=C1
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
Ethyl Phenylacetate
CAS No.: 101-97-3
Reference Standards
VCID: VC0125129
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
| CAS No. | 101-97-3 |
|---|---|
| Product Name | Ethyl Phenylacetate |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | ethyl 2-phenylacetate |
| Standard InChI | InChI=1S/C10H12O2/c1-2-12-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3 |
| Standard InChIKey | DULCUDSUACXJJC-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)CC1=CC=CC=C1 |
| Boiling Point | 227.0 °C 228 °C |
| Colorform | Liquid Colorless liquid |
| Density | d204 1.03 1.0333 g/cu cm at 20 °C 1.027-1.032 |
| Flash Point | 210 °F (99 °F) |
| Melting Point | -29.4 °C -29.4°C |
| Physical Description | Liquid Colourless or nearly colourless liquid; pleasant sweet odour suggestive of honey |
| Description | Ethyl phenylacetate, also known as ethyl alpha -toluate or ethyl benzeneacetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethyl phenylacetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl phenylacetate is primarily located in the cytoplasm. Ethyl phenylacetate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as cereals and cereal products, tea, fruits, and pomes. This makes ethyl phenylacetate a potential biomarker for the consumption of these food products. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 1,478 mg/L at 25 °C Soluble in water Very soluble in ethyl ether, ethanol Soluble in fixed oils; insol in glycerin, propylene glycol Soluble in 8 parts of 60% alcohol Insoluble in water glyceryl, propylene glycol; soluble in oils 1 mL in 3 mL 70% ethanol (in ethanol) |
| Synonyms | Benzeneacetic Acid Ethyl Ester; Phenylacetic Acid Ethyl Ester; 2-Phenylacetic Acid Ethyl Ester; Ethyl 2-Phenylacetate; Ethyl 2-Phenylethanoate; Ethyl Benzeneacetate; Ethyl Phenacetate; Ethyl α-Phenylacetate; Ethyl α-Toluate; NSC 406259; NSC 8894; α-T |
| Vapor Density | 5.67 (Air = 1) |
| Vapor Pressure | 6.24X10-2 mm Hg at 25 °C (est) |
| PubChem Compound | 7590 |
| Last Modified | Nov 11 2021 |
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